Cas no 2613384-65-7 (N-(2-methylpropyl)oxan-4-amine hydrochloride)

• Product Name: N-(2-methylpropyl)oxan-4-amine hydrochloride
• CAS No: 2613384-65-7
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• MDL: MFCD33032267
• CID: 5462161
• PubChem ID: 155943849
• Update Time: 2025-07-23

N-(2-methylpropyl)oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)oxan-4-amine hydrochloride
• Z4926766151

• MDL： MFCD33032267
• Inchi： 1S/C9H19NO.ClH/c1-8(2)7-10-9-3-5-11-6-4-9;/h8-10H,3-7H2,1-2H3;1H
• InChI Key： JRKPXQDHGNIRLP-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)NCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 97.7
• Topological Polar Surface Area: 21.3

Additional information on N-(2-methylpropyl)oxan-4-amine hydrochloride

Introduction to N-(2-methylpropyl)oxan-4-amine hydrochloride (CAS No. 2613384-65-7)

N-(2-methylpropyl)oxan-4-amine hydrochloride, a compound with the chemical formula C₇H¹⁶N₂O·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 2613384-65-7 serves as a unique identifier, distinguishing it from other chemical entities in scientific literature and databases.

The name N-(2-methylpropyl)oxan-4-amine hydrochloride provides detailed insight into its molecular structure. The presence of an oxane ring, which is a six-membered cyclic ether, combined with an amine functional group and a hydrochloride salt form, suggests a range of possible interactions with biological targets. This structural framework makes it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been growing interest in oxane derivatives due to their versatility and potential therapeutic benefits. Oxanes, particularly those substituted with amine groups, have been explored for their role in modulating enzyme activity and binding to specific biological receptors. The N-(2-methylpropyl)oxan-4-amine hydrochloride is no exception, with researchers investigating its potential as a lead compound in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that oxane-based molecules can interact with neurotransmitter systems, potentially offering benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of N-(2-methylpropyl)oxan-4-amine hydrochloride with various biological targets. These simulations have provided valuable insights into its mechanism of action, suggesting that it may act as a modulator of key enzymes involved in neurotransmitter synthesis and degradation. This information is crucial for designing more effective drugs targeting neurological disorders.

The synthesis of N-(2-methylpropyl)oxan-4-amine hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic pathways that improve efficiency and reduce byproduct formation. These advancements not only make the production of the compound more cost-effective but also enhance its overall quality, ensuring consistency in subsequent research and development efforts.

Another area where N-(2-methylpropyl)oxan-4-amine hydrochloride shows promise is in the field of anti-inflammatory drugs. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to interact with inflammatory pathways has been demonstrated in preclinical studies, suggesting its potential as an anti-inflammatory agent.

Furthermore, the CAS number 2613384-65-7 has facilitated easier access to this compound for researchers worldwide. With standardized identification, scientists can more readily share data, collaborate on studies, and compare results across different laboratories. This standardization is essential for advancing scientific knowledge and accelerating the development of new therapeutic interventions.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drug candidates like N-(2-methylpropyl)oxan-4-amine hydrochloride. Its unique structural features and potential biological activities make it a valuable asset in the search for novel treatments. As our understanding of biological systems grows, so does the likelihood that compounds like this will play a critical role in addressing some of today's most pressing health challenges.

In conclusion, N-(2-methylpropyl)oxan-4-amine hydrochloride (CAS No. 2613384-65-7) is a promising compound with significant potential in pharmaceutical research. Its structural characteristics, combined with recent advancements in computational chemistry and synthetic methodologies, position it as a valuable candidate for further investigation. As scientists continue to explore its properties and applications, we can expect to see more exciting developments in this field.